Cas no 947179-11-5 (Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate)

• Product Name: Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate
• CAS No: 947179-11-5
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5733745
• PubChem ID: 122239293
• Update Time: 2025-11-03

Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate
• 947179-11-5
• AKOS040812285
• F1967-8068
• methyl 2-methyl-6-pyridin-3-ylpyrimidine-4-carboxylate
• starbld0010214
• 4-Pyrimidinecarboxylic acid, 2-methyl-6-(3-pyridinyl)-, methyl ester
• Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H11N3O2/c1-8-14-10(9-4-3-5-13-7-9)6-11(15-8)12(16)17-2/h3-7H,1-2H3
• InChI Key： SQGROOPCDNLRSS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C2C=NC=CC=2)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 400.0±35.0 °C(Predicted)
• pka: 2.21±0.12(Predicted)

Additional information on Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate

Introduction to Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate (CAS No. 947179-11-5)

Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate, with the CAS registry number 947179-11-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound consists of a pyrimidine ring system substituted with a methyl group at position 2, a pyridine moiety at position 6, and a methyl ester group at position 4. These substituents contribute to its unique chemical properties and potential biological functions.

The synthesis of Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocyclic compounds. Researchers have explored various strategies to optimize the yield and purity of this compound, making it more accessible for further studies and applications.

One of the most promising areas of research involving this compound is its potential as a lead molecule in drug development. Pyrimidine derivatives are often investigated for their antitumor, antiviral, and anti-inflammatory properties. Studies have shown that Methyl 2-methyl-6-(pyridin-3-yl)pyrimidine-4-carboxylate exhibits significant activity against certain cancer cell lines, suggesting its role as a potential anticancer agent. Additionally, its ability to modulate key enzymes and signaling pathways makes it a valuable candidate for further pharmacological evaluation.

In recent years, computational chemistry has played a pivotal role in understanding the molecular mechanisms underlying the biological activities of this compound. Advanced molecular modeling techniques have provided insights into its binding affinity with target proteins and its potential for drug design optimization. These studies have highlighted the importance of the pyridine substituent in enhancing the compound's bioactivity, underscoring the need for further exploration of its structural features.

Beyond pharmacology, Methyl 2-methyl-6-(pyridin-3-y)l)pyrimidine-4-carboxylate has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs), demonstrating promising results in terms of charge transport properties.

The environmental impact and safety profile of this compound are also subjects of ongoing research. As with any chemical substance intended for large-scale applications, understanding its toxicity, biodegradability, and ecological effects is crucial. Recent studies have focused on assessing its potential risks to aquatic life and developing strategies for safe handling and disposal.

In conclusion, Methyl 2-methyl-6-(pyridin-3-y)l)pyrimidine-4-carboxylate, with CAS No. 947179-11-5, represents a versatile compound with wide-ranging applications across multiple disciplines. Its structural complexity, coupled with its diverse biological and physical properties, positions it as an important molecule for future research and development.